1-[(dimethylamino)sulfonyl]-N-(4-ethoxybenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-[(4-ethoxyphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H27N3O4S/c1-4-24-16-7-5-14(6-8-16)13-18-17(21)15-9-11-20(12-10-15)25(22,23)19(2)3/h5-8,15H,4,9-13H2,1-3H3,(H,18,21)
• InChI Key: YMTFLEXHVCUHSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)S(=O)(=O)N(C)C
• Molecular Formula: C17H27N3O4S
• Molecular Weight: 369.5 g/mol

Description

1-[(Dimethylamino)sulfonyl]-N-(4-ethoxybenzyl)-4-piperidinecarboxamide is a chemical compound that belongs to the class of piperidine carboxamides. It is also known as DMAPS and has a molecular formula of C17H28N2O4S. This compound has been widely studied due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-[(Dimethylamino)sulfonyl]-N-(4-ethoxybenzyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have analgesic effects by modulating pain pathways in the central nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(Dimethylamino)sulfonyl]-N-(4-ethoxybenzyl)-4-piperidinecarboxamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation is that its mechanism of action is not fully understood, which limits its potential applications in certain areas of research.

Future Directions

There are several future directions for research involving 1-[(Dimethylamino)sulfonyl]-N-(4-ethoxybenzyl)-4-piperidinecarboxamide. One potential area of research is its potential applications in the treatment of neurological disorders, such as Parkinson's disease and epilepsy. Additionally, further research could be conducted to better understand its mechanism of action and to identify other potential applications in scientific research.

Scientific Research Applications

1-[(Dimethylamino)sulfonyl]-N-(4-ethoxybenzyl)-4-piperidinecarboxamide has been widely studied for its potential applications in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. Moreover, it has been used as a reagent in the synthesis of other chemical compounds.